Cas no 62072-19-9 (7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine)

• Product Name: 7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine
• CAS No: 62072-19-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 459050
• PubChem ID: 13971741
• Update Time: 2025-04-19

7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine
• 7-tert-butylpyrazolo[5,1-c][1,2,4]triazine
• 62072-19-9
• SCHEMBL15935333
• DTXSID00553501

• Inchi： 1S/C9H12N4/c1-9(2,3)7-6-8-11-10-4-5-13(8)12-7/h4-6H,1-3H3
• InChI Key： GEJMUFDBNXKRHF-UHFFFAOYSA-N
• SMILES： N12C=CN=NC1=CC(C(C)(C)C)=N2

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines